Cas no 2320666-76-8 (4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine)

• Product Name: 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine
• CAS No: 2320666-76-8
• MF: C₁₇H₂₃N₃O₃S₂
• MW: 381.512821435928
• CID: 5329848
• Update Time: 2025-10-24

4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-6-((1-((5-methylthiophen-2-yl)sulfonyl)piperidin-4-yl)methoxy)pyrimidine
• 4,5-dimethyl-6-[[1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl]methoxy]pyrimidine
• 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

• Inchi： 1S/C17H23N3O3S2/c1-12-4-5-16(24-12)25(21,22)20-8-6-15(7-9-20)10-23-17-13(2)14(3)18-11-19-17/h4-5,11,15H,6-10H2,1-3H3
• InChI Key： HBBYFDSWPVMDKK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCC(COC2C(C)=C(C)N=CN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 532
• XLogP3: 3.3
• Topological Polar Surface Area: 109

Additional information on 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine

Comprehensive Overview of 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2320666-76-8)

4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine (CAS No. 2320666-76-8) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This pyrimidine derivative features a unique combination of methylthiophene and piperidine moieties, making it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and inflammatory disease modulation, aligning with current trends in precision medicine.

The compound's molecular architecture includes a sulfonylpiperidine core linked to a dimethylpyrimidine scaffold via a methoxy bridge. This design enhances its binding affinity to enzymatic targets, a feature highly sought after in the development of small-molecule therapeutics. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, topics frequently searched in academic and pharmaceutical circles. Its CAS No. 2320666-76-8 serves as a critical identifier for researchers sourcing high-purity samples for preclinical trials.

In the context of AI-driven drug discovery, 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine exemplifies how computational modeling accelerates lead optimization. Platforms like AlphaFold and quantum chemistry simulations are increasingly used to predict its interactions with proteins such as JAK kinases or PDE4 enzymes, addressing common user queries about structure-activity relationships (SAR). The compound's logP and solubility profiles further make it a subject of formulation studies, particularly for oral bioavailability enhancement.

From a synthetic chemistry perspective, the sulfonylation of the piperidine ring and subsequent etherification of the pyrimidine group pose intriguing challenges for process chemists. These steps are often explored in forums discussing green chemistry alternatives or catalytic efficiency, reflecting broader industry concerns about sustainable synthesis. The compound's thermal stability and crystallinity also make it a case study for polymorphism screening, a hot topic in pharmaceutical solid-state chemistry.

Market analysts note growing interest in 4,5-dimethyl-6-({1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl}methoxy)pyrimidine due to its patent landscape and potential as a novel chemical entity (NCE). Its CAS No. 2320666-76-8 frequently appears in databases tracking emerging bioactive molecules, correlating with search trends for next-generation anti-inflammatory agents. As the pharmaceutical industry prioritizes targeted therapies, this compound's selectivity profile positions it as a valuable tool compound for high-throughput screening (HTS) campaigns.

Ongoing research explores derivatization strategies to improve the compound's metabolic stability and tissue penetration, addressing frequently asked questions about PK/PD optimization. Collaborative efforts between academia and biotech firms aim to elucidate its mechanism of action (MoA) through proteomics and transcriptomics approaches, resonating with the scientific community's focus on multi-omics integration. With its versatile scaffold, CAS No. 2320666-76-8 continues to inspire innovations at the intersection of medicinal chemistry and drug delivery technologies.